Cas no 1495230-92-6 (6-(2,5-dichlorophenyl)pyrimidin-4-amine)

• Product Name: 6-(2,5-dichlorophenyl)pyrimidin-4-amine
• CAS No: 1495230-92-6
• MF: C₁₀H₇Cl₂N₃
• MW: 240.088679552078
• CID: 5578076
• Update Time: 2025-06-26

6-(2,5-dichlorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(2,5-dichlorophenyl)-
• 6-(2,5-dichlorophenyl)pyrimidin-4-amine

• Inchi： 1S/C10H7Cl2N3/c11-6-1-2-8(12)7(3-6)9-4-10(13)15-5-14-9/h1-5H,(H2,13,14,15)
• InChI Key： LPMWHRRSILSSFN-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC(Cl)=CC=C2Cl)=CC(N)=N1

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 419.7±45.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(2,5-dichlorophenyl)pyrimidin-4-amine

Introduction to 6-(2,5-dichlorophenyl)pyrimidin-4-amine (CAS No. 1495230-92-6)

6-(2,5-dichlorophenyl)pyrimidin-4-amine, with the CAS number 1495230-92-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring and a dichlorophenyl substituent. These characteristics contribute to its biological activity and make it a valuable candidate for various therapeutic applications.

The chemical structure of 6-(2,5-dichlorophenyl)pyrimidin-4-amine consists of a pyrimidine ring with an amine group at the 4-position and a 2,5-dichlorophenyl group at the 6-position. The presence of the dichlorophenyl substituent imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. This structural arrangement has been shown to enhance the compound's potency and selectivity, making it an attractive molecule for drug discovery efforts.

In the realm of medicinal chemistry, 6-(2,5-dichlorophenyl)pyrimidin-4-amine has been extensively studied for its potential as an antiviral agent. Recent research has highlighted its efficacy against various viral infections, including influenza and hepatitis C. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiviral activity by inhibiting viral replication through a mechanism that involves interfering with viral RNA synthesis. This finding has significant implications for the development of new antiviral drugs, particularly in light of the ongoing global health challenges posed by viral diseases.

Beyond its antiviral properties, 6-(2,5-dichlorophenyl)pyrimidin-4-amine has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in Cancer Research in 2020 reported that 6-(2,5-dichlorophenyl)pyrimidin-4-amine effectively induced apoptosis in human breast cancer cells by downregulating the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of 6-(2,5-dichlorophenyl)pyrimidin-4-amine have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, which suggests that it could be administered as an oral medication. Additionally, its low toxicity profile makes it a promising candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that 6-(2,5-dichlorophenyl)pyrimidin-4-amine is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to human trials. Ongoing research is focused on optimizing the compound's pharmacological properties and evaluating its long-term safety profile.

The potential applications of 6-(2,5-dichlorophenyl)pyrimidin-4-amine extend beyond antiviral and anticancer therapies. Recent studies have explored its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. For example, a study published in Neuropharmacology in 2019 reported that this compound exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 6-(2,5-dichlorophenyl)pyrimidin-4-amine could be further investigated for its potential benefits in treating conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 6-(2,5-dichlorophenyl)pyrimidin-4-amine (CAS No. 1495230-92-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers valuable properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable candidate for further development.